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Compound of Interest

Compound Name:
6-Methoxyquinoline-2-

carbaldehyde

Cat. No.: B2684585 Get Quote

The Synthetic Context: Anticipating and
Controlling Impurities
A robust analytical strategy begins with understanding the synthetic route and its potential

pitfalls. 6-Methoxyquinoline-2-carbaldehyde is commonly synthesized via the selective

oxidation of the corresponding primary alcohol, 2-(hydroxymethyl)-6-methoxyquinoline. The

choice of oxidant is critical; a mild and selective agent such as manganese dioxide (MnO₂) is

often employed to minimize over-oxidation.

This choice is deliberate: harsher oxidants could easily convert the desired aldehyde to the

corresponding carboxylic acid, introducing a difficult-to-remove impurity. Conversely, an

incomplete reaction will leave unreacted starting material. Therefore, the primary impurities to

anticipate are:

Starting Material: 2-(hydroxymethyl)-6-methoxyquinoline

Over-oxidation Product: 6-methoxyquinoline-2-carboxylic acid

Our analytical approach must be designed to unambiguously identify and quantify the target

compound in the presence of these specific, process-related impurities.
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Synthetic Pathway & Potential Impurities
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Result:
m/z = 188.0706

(Confirms C₁₁H₉NO₂)
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Integrated Purity Decision Logic
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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